Cas no 1807199-83-2 (Methyl 4-chloro-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-chloro-2-hydroxypyridine-5-acetate
• CAS No: 1807199-83-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4902686
• Update Time: 2025-06-12

Methyl 4-chloro-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-hydroxypyridine-5-acetate

• Inchi： 1S/C8H8ClNO3/c1-13-8(12)2-5-4-10-7(11)3-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： JTGFCRAXKCYLFW-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC=C1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-chloro-2-hydroxypyridine-5-acetate

Methyl 4-chloro-2-hydroxypyridine-5-acetate (CAS No. 1807199-83-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-hydroxypyridine-5-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1807199-83-2, represents a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core substituted with a hydroxyl group, a chloro substituent, and an acetic acid methyl ester moiety, has emerged as a crucial intermediate in the synthesis of various bioactive molecules. The structural features of this compound make it particularly valuable for the development of novel therapeutic agents targeting a wide range of diseases.

The utility of Methyl 4-chloro-2-hydroxypyridine-5-acetate in medicinal chemistry stems from its versatile reactivity. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling chemists to construct complex molecular architectures. In recent years, this compound has been extensively explored in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold is particularly adept at mimicking natural substrates, facilitating high-affinity binding to target enzymes.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like Methyl 4-chloro-2-hydroxypyridine-5-acetate. A notable study published in the Journal of Medicinal Chemistry demonstrated its role in developing potent JAK2 inhibitors, which are used to manage myeloproliferative disorders. The hydroxyl group and chloro substituent on the pyridine ring were found to be critical for optimizing binding interactions with the JAK2 enzyme. This research underscores the compound's significance as a building block for targeted therapies.

The synthesis of Methyl 4-chloro-2-hydroxypyridine-5-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of ethyl acetoacetate with glyoxal derivatives followed by chlorination and hydroxylation steps. These reactions showcase the compound's adaptability in different synthetic pathways, making it a preferred choice for medicinal chemists seeking to streamline their synthetic routes.

In addition to its applications in kinase inhibitor synthesis, Methyl 4-chloro-2-hydroxypyridine-5-acetate has shown promise in the development of antimicrobial agents. The pyridine ring's ability to interact with bacterial enzymes has led to the discovery of novel antibiotics with enhanced efficacy against resistant strains. A groundbreaking study published in Antimicrobial Agents and Chemotherapy showcased how derivatives of this compound exhibit potent activity against Gram-negative bacteria, addressing a critical unmet need in antibiotic therapy.

The chemical properties of Methyl 4-chloro-2-hydroxypyridine-5-acetate also make it an attractive candidate for material science applications. Researchers have explored its potential as a ligand in catalytic systems, where it facilitates various organic transformations under mild conditions. This dual functionality as both a pharmaceutical intermediate and a catalytic agent highlights the compound's broad utility across different scientific disciplines.

The future prospects for Methyl 4-chloro-2-hydroxypyridine-5-acetate are vast and exciting. With the continuous growth in drug discovery research, new applications for this compound are likely to emerge. Advances in computational chemistry and machine learning are expected to further enhance its utility by predicting novel molecular structures and interactions. As our understanding of disease mechanisms deepens, so too will the demand for versatile intermediates like this one.

In conclusion, Methyl 4-chloro-2-hydroxypyridine-5-acetate (CAS No. 1807199-83-2) stands as a testament to the ingenuity and innovation inherent in modern pharmaceutical chemistry. Its structural versatility, reactivity, and broad range of applications make it an indispensable tool for researchers striving to develop life-saving therapeutics. As science continues to evolve, this compound will undoubtedly play an increasingly pivotal role in shaping the future of medicine.